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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural isomers of the

molecular formula C9H20O, which primarily encompasses a wide array of alcohols and ethers.

This document details the classification of these isomers, their physical properties, established

experimental protocols for their synthesis and characterization, and their spectroscopic

signatures.

Classification of C9H20O Isomers
The structural isomers of C9H20O can be broadly categorized into two main functional groups:

alcohols and ethers.

Alcohols (C9H19OH)
The alcohol isomers are characterized by the presence of a hydroxyl (-OH) functional group.

They can be further sub-classified into primary, secondary, and tertiary alcohols based on the

substitution of the carbon atom to which the hydroxyl group is attached.

Primary Alcohols: The hydroxyl group is attached to a carbon atom that is bonded to only

one other carbon atom.

Secondary Alcohols: The hydroxyl group is attached to a carbon atom that is bonded to two

other carbon atoms.
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Tertiary Alcohols: The hydroxyl group is attached to a carbon atom that is bonded to three

other carbon atoms.

Ethers (R-O-R')
Ether isomers feature an oxygen atom connected to two alkyl groups. For the molecular

formula C9H20O, the sum of the carbon atoms in the two alkyl groups is nine.

Below is a diagram illustrating the classification of C9H20O isomers.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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